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Compound of Interest

Compound Name:
(Isocyanoimino)triphenylphosphor

ane

Cat. No.: B034210 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the properties, suppliers, and core applications of

(Isocyanoimino)triphenylphosphorane, a key reagent in modern synthetic and medicinal

chemistry.

Core Properties
(Isocyanoimino)triphenylphosphorane, also known by the trivial name "Pinc," is a versatile,

bench-stable solid reagent.[1][2] Its unique amphoteric nature makes it a valuable tool in a

variety of chemical transformations, most notably in the synthesis of heterocyclic compounds

and for the macrocyclization of peptides.[1][2]

Table 1: Chemical and Physical Properties of CAS 73789-56-7
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Property Value Source(s)

CAS Number 73789-56-7 [3][4][5][6]

IUPAC Name
isocyano(triphenyl-λ⁵-

phosphanylidene)amine
[3][5]

Synonyms

(N-

Isocyanoimino)triphenylphosph

orane, Pinc

[1][4][7]

Molecular Formula C₁₉H₁₅N₂P [3][4][6]

Molecular Weight 302.31 g/mol [3][4]

Appearance
White to light yellow powder or

solid
[1][7]

Melting Point 160-161 °C [4]

Solubility
Stored under inert gas

(nitrogen or argon) at 2-8°C
[4]

SMILES
[C-]#[N+]N=P(c1ccccc1)

(c2ccccc2)c3ccccc3
[7]

InChI Key
NIDTXBFHPXMXTR-

UHFFFAOYSA-N
[3][5][6]

Key Application: Peptide Macrocyclization for Drug
Discovery
A primary application of (Isocyanoimino)triphenylphosphorane is in the field of drug

discovery, specifically in the synthesis of cyclic peptidomimetics.[4][8] Cyclic peptides often

exhibit enhanced metabolic stability, improved membrane permeability, and higher binding

affinity to biological targets compared to their linear counterparts. The use of Pinc, in a

methodology largely pioneered by the Yudin group, allows for the efficient, one-pot synthesis of

peptide macrocycles containing a 1,3,4-oxadiazole moiety.[8] This transformation is significant

as the incorporation of the oxadiazole ring can impart favorable pharmacokinetic properties to

the resulting peptidomimetic.[1]
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The general reaction involves the condensation of a linear peptide (containing a free carboxylic

acid and a free amine), an aldehyde, and (Isocyanoimino)triphenylphosphorane to yield the

cyclic peptidomimetic.

Experimental Protocols
The following is a representative experimental protocol for the

(Isocyanoimino)triphenylphosphorane-mediated macrocyclization of a linear peptide, based

on procedures described in the literature.

General Procedure for the Pinc-mediated Macrocyclization of a Linear Peptide:

Preparation of the Reaction Mixture: To a solution of the linear peptide (1.0 equivalent) in

dichloromethane (DCM) at a concentration of 0.1 M, add the aldehyde (1.2 equivalents).

Addition of Pinc: To the stirred solution, add (Isocyanoimino)triphenylphosphorane (1.2

equivalents) in one portion at room temperature.

Reaction Monitoring: The reaction progress is monitored by liquid chromatography-mass

spectrometry (LC-MS). The reaction is typically complete within 12-24 hours.

Workup: Upon completion, the reaction mixture is concentrated under reduced pressure.

Purification: The crude product is purified by flash column chromatography on silica gel,

eluting with a gradient of methanol in dichloromethane, to afford the desired cyclic

peptidomimetic.

Characterization: The structure and purity of the final product are confirmed by high-

resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR)

spectroscopy.

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for the synthesis of an oxadiazole-

containing cyclic peptide using (Isocyanoimino)triphenylphosphorane.
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Experimental Workflow: Pinc-mediated Peptide Macrocyclization
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Click to download full resolution via product page

Caption: Workflow for Pinc-mediated macrocyclization.

Suppliers
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(Isocyanoimino)triphenylphosphorane (CAS 73789-56-7) is commercially available from a

number of chemical suppliers.

Table 2: Selected Suppliers of CAS 73789-56-7

Supplier Product Name Purity

Sigma-Aldrich

(N-

Isocyanoimino)triphenylphosph

orane

95%

Fisher Scientific
(Isocyanoimino)triphenylphosp

horane
-

TCI America
(Isocyanoimino)triphenylphosp

horane
>95.0% (HPLC)

Ambeed
(Isocyanoimino)triphenylphosp

horane
-

BLD Pharm
(Isocyanoimino)triphenylphosp

horane
-

Benchchem
(Isocyanoimino)triphenylphosp

horane
-

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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